Methyl 4-(4-bromophenyl)-4-oxobutanoate
Cat. No. B184873
Key on ui cas rn:
30913-86-1
M. Wt: 271.11 g/mol
InChI Key: NSIXBKXISVRTCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]([CH2:9][CH2:10][C:11](=[O:12])[OH:13])=[O:14])[cH:6][cH:7]1.[CH3:20][OH:21].[S:15](=[O:16])(=[O:17])([OH:18])[OH:19]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]([CH2:9][CH2:10][C:11](=[O:12])[O:13][CH3:20])=[O:14])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
O=C(O)CCC(=O)c1ccc(Br)cc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
COC(=O)CCC(=O)c1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
